Cas no 156942-67-5 ((R)-alpha-Methoxy-2-naphthylacetic acid)

• Product Name: (R)-alpha-Methoxy-2-naphthylacetic acid
• CAS No: 156942-67-5
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 107637
• PubChem ID: 329760356
• Update Time: 2025-04-18

(R)-alpha-Methoxy-2-naphthylacetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-α-Methoxy-2-naphthylacetic acid
• (2R)-2-methoxy-2-naphthalen-2-ylacetic acid
• (R)-2-NMA
• (R)-ALPHA-METHOXY-2-NAPHTHYLACETIC ACID
• (R)-α-Methoxy-2-naphthaleneacetic acid, (R)-2-NMA
• (R)-alpha-Methoxy-2-naphthaleneacetic acid, (R)-2-NMA
• (R)-
• A-Methoxy-2-naphthylacetic acid
• (R)-2-Methoxy-2-(naphthalen-2-yl)acetic acid
• (R)-α-Methoxy-2-naphthylacetic acid
• (R)-alpha-Methoxy-2-naphthylacetic acid >=99.0%
• (R)-alpha-Methoxy-2-naphthylacetic acid, >=99.0%
• 2-Naphthaleneacetic acid, alpha-methoxy-, (alphaR)-
• 156942-67-5
• (R)- alpha -Methoxy-2-naphthylacetic acid
• (R)-alpha-Methoxy-2-naphthaleneacetic acid, (R)-2-NMA
• J-009357
• FT-0773482
• (2R)-2-methoxy-2-(naphthalen-2-yl)acetic acid
• DTXSID00467255
• (R)-alpha-Methoxy-2-naphthylacetic acid

• MDL： MFCD10000871
• Inchi： 1S/C13H12O3/c1-16-12(13(14)15)11-7-6-9-4-2-3-5-10(9)8-11/h2-8,12H,1H3,(H,14,15)/t12-/m1/s1
• InChI Key： OQVFHDWREDKUCW-GFCCVEGCSA-N
• SMILES： O(C)[C@@H](C(=O)O)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• Melting Point: 111-114 °C
• Optical Activity: [α]/D -177±5°, c = 0.1 in methanol

(R)-alpha-Methoxy-2-naphthylacetic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22